Cas no 104997-49-1 (Ethyl 2-bromoquinoline-4-carboxylate)

• Product Name: Ethyl 2-bromoquinoline-4-carboxylate
• CAS No: 104997-49-1
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD03553688
• CID: 4822219
• PubChem ID: 24754719
• Update Time: 2025-10-16

Ethyl 2-bromoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromoquinoline-4-carboxylate

• MDL： MFCD03553688
• Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)9-7-11(13)14-10-6-4-3-5-8(9)10/h3-7H,2H2,1H3
• InChI Key： IQJKYCHWBUYDMK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 278.98949g/mol
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Ethyl 2-bromoquinoline-4-carboxylate

Recent Advances in the Application of Ethyl 2-bromoquinoline-4-carboxylate (CAS: 104997-49-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromoquinoline-4-carboxylate (CAS: 104997-49-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its quinoline core and reactive bromo and ester functional groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anticancer, antimicrobial, and anti-inflammatory drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-bromoquinoline-4-carboxylate as a precursor for the synthesis of quinoline-based kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the 2-position, yielding compounds with potent inhibitory activity against EGFR and VEGFR-2 kinases. These findings highlight the compound's potential in targeted cancer therapy development.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the modification of Ethyl 2-bromoquinoline-4-carboxylate to create novel quinolone derivatives with enhanced antibacterial activity against drug-resistant strains. The study revealed that strategic functionalization of the quinoline core could overcome common resistance mechanisms while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, advances in transition metal-catalyzed reactions have expanded the utility of Ethyl 2-bromoquinoline-4-carboxylate. A 2023 Nature Communications article detailed a novel copper-catalyzed amination protocol that enables efficient conversion of the bromo group to various amine functionalities, significantly broadening the scope of accessible derivatives for biological evaluation.

Ongoing research continues to explore the pharmacological potential of derivatives stemming from this compound. Current investigations focus on structure-activity relationship studies to optimize target selectivity and reduce off-target effects. The compound's versatility makes it particularly valuable for fragment-based drug design approaches, where its core structure serves as a scaffold for building more complex molecules with improved drug-like properties.

As research progresses, Ethyl 2-bromoquinoline-4-carboxylate maintains its position as an important tool in medicinal chemistry. Its combination of synthetic accessibility and structural features that are conducive to biological activity make it a valuable asset in the discovery and development of new therapeutic agents. Future directions may include exploration of its use in PROTAC design and other emerging drug discovery paradigms.